N-(3,4-dichlorobenzyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]thiourea

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-3-[2-(3,4-dimethoxyphenyl)ethyl]thiourea
• InChI: InChI=1S/C18H20Cl2N2O2S/c1-23-16-6-4-12(10-17(16)24-2)7-8-21-18(25)22-11-13-3-5-14(19)15(20)9-13/h3-6,9-10H,7-8,11H2,1-2H3,(H2,21,22,25)
• InChI Key: VUQGHNXIZGWSTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=S)NCC2=CC(=C(C=C2)Cl)Cl)OC
• Molecular Formula: C18H20Cl2N2O2S
• Molecular Weight: 399.3 g/mol

Description

N-(3,4-dichlorobenzyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]thiourea, commonly known as DCMU, is a herbicide that has been widely used in agricultural practices. It is a potent inhibitor of photosynthesis, and its mechanism of action involves blocking the electron transport chain in photosystem II. DCMU has been extensively studied in the scientific community, and its applications extend beyond herbicidal use. In

Mechanism of Action

The mechanism of action of DCMU involves blocking the electron transport chain in photosystem II. Specifically, DCMU binds to the D1 protein of photosystem II, which is responsible for the transfer of electrons from water to plastoquinone. By inhibiting this transfer, DCMU prevents the production of ATP and NADPH, which are essential for photosynthesis. This ultimately leads to the death of the plant or algae.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DCMU are well-documented. As mentioned, DCMU inhibits photosynthesis by blocking the electron transport chain in photosystem II. This leads to a decrease in ATP and NADPH production, which can cause oxidative stress and damage to the plant or algae. Additionally, DCMU has been shown to affect the expression of genes involved in photosynthesis and stress response.

Advantages and Limitations for Lab Experiments

One advantage of using DCMU in lab experiments is its potency as a photosynthesis inhibitor. This allows for precise control of photosynthesis and the electron transport chain. Additionally, DCMU is relatively easy to synthesize and purify, making it readily available for use in experiments. However, one limitation of using DCMU is its specificity for photosystem II. This means that it cannot be used to study other aspects of photosynthesis or energy production.

Future Directions

There are several future directions for research involving DCMU. One area of interest is the development of new herbicides based on the structure of DCMU. Additionally, DCMU could be used as a tool to study the effects of photosynthesis inhibition on plant and algae communities in natural ecosystems. Further research could also investigate the effects of DCMU on other organisms, such as bacteria and fungi, which may have different responses to photosynthesis inhibition. Finally, the mechanism of action of DCMU could be further elucidated through structural and biochemical studies.
In conclusion, DCMU is a potent herbicide that has been extensively studied in the scientific community. Its mechanism of action involves blocking the electron transport chain in photosystem II, and it has been used as a tool to study photosynthesis and plant growth. DCMU has advantages and limitations for use in lab experiments, and there are several future directions for research involving this compound.

Scientific Research Applications

DCMU has been extensively studied in the scientific community due to its potent herbicidal properties. It has been used to investigate the mechanisms of photosynthesis and the electron transport chain in photosystem II. DCMU has also been used as a tool to study the effects of photosynthesis inhibition on plant growth and development. Additionally, DCMU has been used in the study of algae and cyanobacteria, as these organisms also utilize photosynthesis for energy production.